1,5-Diazabicyclo[5,4,0]undec-5-ene

• CAS RN: 41015-70-7
• Molecular Formula: C9H16N2
• Molecular Weight: 152.24 g/mol
• IUPAC Name: 3,4,5,7,8,9,10,10a-octahydropyrido[1,2-a][1,4]diazepine
• InChI: InChI=1S/C9H16N2/c1-2-6-11-7-3-5-10-8-9(11)4-1/h8-9H,1-7H2
• InChI Key: KWPQTFXULUUCGD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2CCCN=CC2C1

Description

1,5-Diazabicyclo[5,4,0]undec-5-ene is a useful research compound. Its molecular formula is C9H16N2 and its molecular weight is 152.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The formula (XXXVI) 2-(2-imidazolin-2-yl)quinolinecarboxylate esters can also be prepared from a formula (XXXVIII) dioxopyrroloquinoline acetamide, wherein R1, R2, X, L, M, Q and R7 are as described above, by cyclization thereof with a strong base, such as 1,5-diazabicyclo[5.4.0]undec-5-ene (DBU) in the presence of an inert organic solvent such as xylene or toluene to give the crude imidazopyrroloquinolinedione of formula (XXXVII). The reaction mixture is heated to a temperature between 100° C. and 150° C., and water removed from the reaction mixture using a Dean-Stark water separator. At least one equivalent of alcohol R3OH represented by formula (V); wherein R3 is a substituent as described above, but excluding hydrogen and salt-forming cations, is then added to the reaction mixture, and the thus prepared mixture heated to reflux at a temperature between 100° C. and 150° C. to yield the formula (XXXVI) ester. The reaction may be graphically illustrated as follows: ##STR36## wherein R1, R2, R3, X, L, M, Q and R7 are as described above.